1-(3-Bromo-4,5-dimethoxyphenyl)-1-ethanol

• Molecular Formula: C10H13BrO3
• Molecular Weight: 261.11 g/mol
• IUPAC Name: 1-(3-bromo-4,5-dimethoxyphenyl)ethanol
• InChI: InChI=1S/C10H13BrO3/c1-6(12)7-4-8(11)10(14-3)9(5-7)13-2/h4-6,12H,1-3H3
• InChI Key: FREXLWYPNZGVTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)Br)OC)OC)O

Description

1-(3-Bromo-4,5-dimethoxyphenyl)-1-ethanol is a useful research compound. Its molecular formula is C10H13BrO3 and its molecular weight is 261.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under nitrogen, a solution of the 3-bromo-4,5-dimethoxybenzaldehyde (2.45 g; 10 mmol) in dry THF (10 ml) was added via syringe through a septum to a cold (ice-bath) solution of MeMgBr (15 mmol; 5.0 ml of 3.0 M Et2O solution) diluted with 10 ml dry THF. After the addition, the mixture was stirred for 10 minutes at 0° C., then for 1 hour at room temperatures. TLC (Hex:EtOAc=3:1) indicated complete disappearance of the reactant and a new product spot with lower Rf (0.25 vs 0.5).